(2E)-1-(4-bromophenyl)-2-{[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylidene}hydrazine

• Molecular Formula: C17H11BrClN3O3
• Molecular Weight: 420.6 g/mol
• IUPAC Name: 4-bromo-N-[(E)-[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylideneamino]aniline
• InChI: InChI=1S/C17H11BrClN3O3/c18-11-1-3-12(4-2-11)21-20-10-14-6-8-17(25-14)15-9-13(22(23)24)5-7-16(15)19/h1-10,21H/b20-10+
• InChI Key: CIGMEMIYIUIATC-KEBDBYFISA-N
• Isomeric SMILES: C1=CC(=CC=C1N/N=C/C2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)Br
• Canonical SMILES: C1=CC(=CC=C1NN=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)Br

Description

(2E)-1-(4-bromophenyl)-2-{[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylidene}hydrazine is a complex organic compound characterized by the presence of bromine, chlorine, and nitro functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E)-1-(4-bromophenyl)-2-{[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylidene}hydrazine typically involves multi-step organic reactions. One common method includes the condensation of 4-bromobenzaldehyde with 5-(2-chloro-5-nitrophenyl)furan-2-carbaldehyde in the presence of hydrazine hydrate. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The resulting product is then purified using recrystallization or column chromatography.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: